Cas no 10034-99-8 (Magnesium sulfate heptahydrate)

• Product Name: Magnesium sulfate heptahydrate
• CAS No: 10034-99-8
• MF: H₁₄MgO₁₁S
• MW: 246.4746
• MDL: MFCD00149785
• CID: 48323
• Update Time: 2025-08-14

Magnesium sulfate heptahydrate Chemical and Physical Properties

Names and Identifiers

• Magnesium Sulfate
• Magnesium(II),sulfate,heptahydrate
• Magnesiumsulfate,medicinal
• sulfuricacid,magnesiumsalt(1:1),heptahydrate
• SULFURIC ACID MAGNESIUM
• SULFURIC ACID MAGNESIUM SALT HEPTAHYDRATE
• EPSOM SALTS
• EPSOM SALTS, HEPTAHYDRATE
• EPSOM SALT
• Magnesium sulfate heptahydrate
• magnesium sulphate
• Anhydrous Magnesium Sulfate
• ACS
• Magnesium sulfat
• Bitter salts
• epsomite
• bettersalt
• Spson salt
• BITTER SALT
• Bitter salt e
• MAGNESII SULFAS
• Magnesiumsulfat
• Crystallized magnesium sulfate
• 湖北七水硫酸镁生产厂家
• magnesium sulphate heptahydrate
• Magnesium sulfate (1:1) heptahydrate
• Magnesium sulfate [USAN:JAN]
• Sulfuric acid magnesium salt (1:1), heptahydrate
• Magnesium sulfate heptahydrate (MgSO4.7H2O)
• SK47B8698T
• Sulfuric acid, magnesium salt (1:1), heptahydrate
• MAGNESIUM(II), SULFATE, HEPTAHYDRATE
• Magnesium sulfate heptahydrate, 99+%, extra pure
• Magnesium sulfate heptahydrate, 98+%, ACS reagent
• Magnesium sulfate heptahydrate, 99.5%, fo
• Crystalline magnesium sulfate

• MDL： MFCD00149785
• Inchi： 1S/Mg.H2O4S.7H2O/c;1-5(2,3)4;;;;;;;/h;(H2,1,2,3,4);7*1H2/q+2;;;;;;;;/p-2
• InChI Key： WRUGWIBCXHJTDG-UHFFFAOYSA-L
• SMILES： S([O-])([O-])(=O)=O.[Mg+2].O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 246.01100
• Monoisotopic Mass: 119.936771
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 95.6

Experimental Properties

• Color/Form: Industrial magnesium sulfate generally refers to heptahydrate. It is colorless and fine needle like or inclined columnar crystals. Odorless and bitter
• Density: 2.66
• Melting Point: 1124 ºC
• Boiling Point: 330 °C at 760 mmHg
• PH: 5.0-8.0 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in in water and acid. Slightly soluble in alcohol and glycerol.
• Stability/Shelf Life: Stable. Non-flammable. May slowly deteriorate in contact with air.
• PSA: 153.25000
• LogP: -0.70730
• Merck: 14,5691
• Vapor Pressure: <0.1 mmHg ( 20 °C)
• Solubility: Soluble in water, slightly soluble in ethanol and glycerol. Insoluble in acetone.

Magnesium sulfate heptahydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：OM4508000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in cold storage.
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds